Cas no 1261897-45-3 (4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol)

• Product Name: 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol
• CAS No: 1261897-45-3
• MF: C₁₂H₈FNO₄
• MW: 249.194626808167
• MDL: MFCD18315899
• CID: 2762009
• PubChem ID: 53221629
• Update Time: 2025-06-13

4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol, 95%
• 4-(4-FLUORO-2-HYDROXYPHENYL)-2-NITROPHENOL
• MFCD18315899
• 4-Fluoro-3'-nitro[1,1'-biphenyl]-2,4'-diol
• 1261897-45-3
• DTXSID40686246
• 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol

• MDL： MFCD18315899
• Inchi： 1S/C12H8FNO4/c13-8-2-3-9(12(16)6-8)7-1-4-11(15)10(5-7)14(17)18/h1-6,15-16H
• InChI Key： MQLDYPQIOLPOBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 249.04373590Da
• Monoisotopic Mass: 249.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol

Introduction to 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol (CAS No. 1261897-45-3)

4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261897-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both nitro and hydroxyl functional groups, alongside a fluorine substituent, which collectively contribute to its unique chemical properties and potential biological activities.

The structural motif of 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol consists of a nitro group attached to a phenolic ring that is further substituted with a fluorine atom at the para position relative to the hydroxyl group. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for the development of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds, including derivatives like 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol. The nitro group serves as a versatile handle for further chemical modifications, enabling the synthesis of diverse analogs with tailored properties. Additionally, the hydroxyl and fluoro substituents can influence the compound's solubility, bioavailability, and target specificity, making it an attractive candidate for medicinal chemistry investigations.

One of the most compelling aspects of 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol is its potential application in the development of bioactive molecules. Research studies have highlighted its structural features that may facilitate interactions with biological targets such as enzymes and receptors. For instance, the nitro group can participate in redox reactions, which are relevant in certain therapeutic contexts, while the fluoro and hydroxyl groups can enhance binding interactions through hydrogen bonding and electrostatic effects.

The synthesis of 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The introduction of the nitro group typically involves nitration reactions, which must be carefully optimized to prevent over-nitration or decomposition. Subsequent functional group manipulations, such as fluorination and hydroxylations, further refine the molecular structure to achieve the desired pharmacological properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design processes for compounds like 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol. Molecular modeling techniques can predict binding affinities and interactions with potential drug targets, allowing researchers to prioritize promising candidates for experimental validation. This approach has significantly accelerated the discovery pipeline in drug development, making compounds like this one more accessible for therapeutic applications.

The biological evaluation of 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol has revealed several intriguing properties that warrant further investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The presence of both hydroxyl and fluoro groups enhances its ability to interact with polar regions of biological targets, potentially leading to selective modulation of signaling cascades.

Moreover, the stability and metabolic fate of 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol are critical considerations in its development as a therapeutic agent. The fluorine atom contributes to metabolic stability by resisting degradation under physiological conditions, while the nitro group can be reduced or converted into other functional forms under specific circumstances. These characteristics make it an interesting candidate for drugs requiring prolonged half-lives or targeted release mechanisms.

In conclusion, 4-(4-Fluoro-2-hydroxyphenyl)-2-nitrophenol (CAS No. 1261897-45-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features—comprising a nitro group, 4-fluoro substituent,and hydroxyl functionality—make it a versatile scaffold for drug discovery efforts aimed at addressing various therapeutic needs. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an important role in future medicinal chemistry endeavors.